Cas no 1428364-34-4 (N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-ylcyclopropanecarboxamide)

• Product Name: N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-ylcyclopropanecarboxamide
• CAS No: 1428364-34-4
• MF: C₁₅H₁₅NO₄
• MW: 273.283904314041
• CID: 6209200
• PubChem ID: 71803093
• Update Time: 2025-07-14

N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-ylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-ylcyclopropanecarboxamide
• F6412-2117
• N-(4-(benzo[d][1,3]dioxol-5-yloxy)but-2-yn-1-yl)cyclopropanecarboxamide
• 1428364-34-4
• VU0547819-1
• AKOS024554815
• N-[4-(2H-1,3-BENZODIOXOL-5-YLOXY)BUT-2-YN-1-YL]CYCLOPROPANECARBOXAMIDE
• N-[4-(1,3-benzodioxol-5-yloxy)but-2-ynyl]cyclopropanecarboxamide

• Inchi： 1S/C15H15NO4/c17-15(11-3-4-11)16-7-1-2-8-18-12-5-6-13-14(9-12)20-10-19-13/h5-6,9,11H,3-4,7-8,10H2,(H,16,17)
• InChI Key： CDACSEOWUNGGSO-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NCC#CCOC1C=CC2=C(C=1)OCO2

Computed Properties

• Exact Mass: 273.10010796g/mol
• Monoisotopic Mass: 273.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-ylcyclopropanecarboxamide

N-4-(2H-1,3-Benzodioxol-5-yloxy)but-2-yn-1-ylcyclopropanecarboxamide: A Comprehensive Overview

The compound with CAS No. 1428364-34-4, known as N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-ylcyclopropanecarboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopropane ring, a carboxamide group, and a benzodioxole moiety. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and materials science.

Recent studies have highlighted the potential of N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yn-1-ylcyclopropanecarboxamide in modulating cellular signaling pathways. Researchers have found that the benzodioxole group plays a critical role in enhancing the compound's bioavailability and stability. This finding is particularly significant as it suggests that the compound could be used as a lead molecule in the development of novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the cyclopropane ring through a Simmons-Smith reaction and the subsequent introduction of the carboxamide group via amide bond formation. The use of environmentally friendly reagents and catalysts has also been explored to ensure the sustainability of the synthesis process.

In terms of pharmacological activity, N-4-(2H-1,3-benzodioxol-5-yloxy)but-2-yne...